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Compound of Interest

Compound Name: Faranal

Cat. No.: B13419606

Essential guidance for the safe handling and disposal of Farnesal in a laboratory setting.

Farnesal, a sesquiterpenoid aldehyde, requires careful handling and adherence to specific
disposal protocols to ensure the safety of laboratory personnel and to prevent environmental
contamination. This document provides detailed procedures for the proper disposal of
Farnesal, intended for researchers, scientists, and professionals in drug development.

Immediate Safety and Spill Response

Before handling Farnesal, it is crucial to be equipped with the appropriate Personal Protective
Equipment (PPE), including safety goggles, chemical-resistant gloves, and a laboratory coat.[1]
[2][3] In the event of a spill, the following steps should be taken immediately:

» Eliminate Ignition Sources: Farnesal is a combustible liquid. All potential sources of ignition,
such as open flames and sparks, must be removed from the vicinity of the spill.[1]

» Ensure Adequate Ventilation: Work in a well-ventilated area to prevent the inhalation of
vapors.[1][2]

o Contain the Spill: Use an inert absorbent material, such as sand, vermiculite, or earth, to
contain the spill.[1][2][4]

» Collect Contaminated Material: Carefully collect the absorbent material containing the spilled
Farnesal and place it into a designated, sealable container for hazardous waste.[1][2]

o Clean the Area: Thoroughly decontaminate the spill area.
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Farnesal Disposal Workflow

The proper disposal of Farnesal is a critical step in laboratory safety and environmental
responsibility. The following diagram outlines the logical workflow for the disposal process.
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Caption: Logical workflow for the proper disposal of Farnesal.

Detailed Disposal Procedure

The disposal of Farnesal must be conducted in strict accordance with all applicable local, state,
and federal regulations.[1] Farnesal is classified as toxic to aquatic life with long-lasting effects
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and should be treated as an environmentally hazardous substance.[2][3][4]

o Waste Segregation: Do not mix Farnesal waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management plan.

» Containerization: Collect waste Farnesal and any contaminated materials (e.g., absorbent
pads, gloves) in a designated, chemically compatible container that can be securely sealed.
[1][2] The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "Farnesal.”

o Storage: Store the sealed waste container in a designated satellite accumulation area that is
secure and away from incompatible materials.[5]

» Professional Disposal: Arrange for the collection and disposal of the Farnesal waste through
a licensed and certified hazardous waste disposal company.[2] Never attempt to dispose of
Farnesal by pouring it down the drain or discarding it with general laboratory trash.[1][2]

o Empty Containers: Empty containers that previously held Farnesal should be triple-rinsed
with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.
Once thoroughly cleaned and with the label defaced, the container may be disposed of as
non-hazardous waste, in accordance with institutional policies.[6][7]

Quantitative Data for Farnesal

The following table summarizes key quantitative data for Farnesal, which is essential for a
comprehensive understanding of its physical and toxicological properties.
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Property Value References
Molecular Weight 220.35 g/mol [819]
Density 0.890 - 0.909 g/mL at 20-25 °C  [8][9][10]
Boiling Point 126-129 °C @ 3.5 mmHg [9][10]

Flash Point 96 °C [11][12][13]
Water Solubility Insoluble [8][14]

Oral LD50 (rat) 6000 - 20,000 mg/kg [11][15]
Dermal LD50 (rat) 15,000 mg/kg [11]

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Farnesal, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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